GSK2795039

• CAS No.: 1415925-18-6
• Product Name: GSK2795039
• Molecular Formula: C23H26N6O2S
• Molecular Weight: 450.56
• IUPAC Name: 1-methyl-N-[3-(1-methyl-2,3-dihydroindol-6-yl)-1-propan-2-ylpyrrolo[2,3-b]pyridin-4-yl]pyrazole-3-sulfonamide
• Standard InChI: InChI=1S/C23H26N6O2S/c1-15(2)29-14-18(17-6-5-16-8-11-27(3)20(16)13-17)22-19(7-10-24-23(22)29)26-32(30,31)21-9-12-28(4)25-21/h5-7,9-10,12-15H,8,11H2,1-4H3,(H,24,26)
• Standard InChIKey: FMWVTCZKCXPKFW-UHFFFAOYSA-N
• SMILES: CC(C)N1C=C(C2=C(C=CN=C21)NS(=O)(=O)C3=NN(C=C3)C)C4=CC5=C(CCN5C)C=C4
• Appearance: Solid powder
• Description: GSK2795039 is the first small molecule NADPH oxidase 2 (NOX2) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK-2795039; GSK 2795039; GSK2795039
• Reference: 1: Pick E. Absolute and Relative Activity Values in Assessing the Effect of NADPH Oxidase Inhibitors. Antioxid Redox Signal. 2015 Nov 20;23(15):1250-1. doi: 10.1089/ars.2015.6470. PubMed PMID: 26566924.; 2: Jaquet V, Rutter AR. Response to Pick. Antioxid Redox Signal. 2015 Nov 20;23(15):1251-3. doi: 10.1089/ars.2015.6565. PubMed PMID: 26566578.; 3: Hirano K, Chen WS, Chueng AL, Dunne AA, Seredenina T, Filippova A, Ramachandran S, Bridges A, Chaudry L, Pettman G, Allan C, Duncan S, Lee KC, Lim J, Ma MT, Ong AB, Ye NY, Nasir S, Mulyanidewi S, Aw CC, Oon PP, Liao S, Li D, Johns DG, Miller ND, Davies CH, Browne ER, Matsuoka Y, Chen DW, Jaquet V, Rutter AR. Discovery of GSK2795039, a Novel Small Molecule NADPH Oxidase 2 Inhibitor. Antioxid Redox Signal. 2015 Aug 10;23(5):358-74. doi: 10.1089/ars.2014.6202. PubMed PMID: 26135714; PubMed Central PMCID: PMC4545375.
• PubChem Compound: 71090129
• Last Modified: Nov 11 2021